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Compound of Interest

Compound Name: 2-Fluoroethanol

Cat. No.: B046154 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling of hygroscopic 2-Fluoroethanol.

Frequently Asked Questions (FAQs)
Q1: What is 2-Fluoroethanol and why is its hygroscopic nature a concern?

A1: 2-Fluoroethanol (CH₂FCH₂OH) is a colorless liquid and one of the simplest stable

fluorinated alcohols.[1] Its hygroscopic nature means it readily absorbs moisture from the

atmosphere.[2][3] This is a significant concern in experimental settings as the presence of

water can lead to unintended reactions, alter the physical properties of the compound, and

compromise the accuracy and reproducibility of results.[3][4]

Q2: What are the primary hazards associated with 2-Fluoroethanol?

A2: 2-Fluoroethanol is a hazardous substance. It is a flammable liquid and vapor.[2][5] More

critically, it is fatal if swallowed, inhaled, or in contact with skin.[2][5] In the body, it is

metabolized to fluoroacetate, which is highly toxic and can disrupt the citric acid cycle,

potentially leading to convulsions, cardiac failure, or respiratory arrest.[1][6]

Q3: What are the recommended storage conditions for 2-Fluoroethanol?

A3: To maintain its integrity and ensure safety, 2-Fluoroethanol should be stored in a tightly

closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open
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flames.[2][7] It is recommended to store it under an inert atmosphere (e.g., nitrogen or argon)

to prevent moisture absorption and degradation.[2] Storage in a refrigerator (2–8°C) is also

advised.[2][8] Ensure containers are properly sealed, for example with parafilm, to provide an

extra barrier against atmospheric moisture.[9]

Q4: What personal protective equipment (PPE) is required when handling 2-Fluoroethanol?

A4: Due to its high toxicity and flammability, comprehensive PPE is mandatory. This includes:

Eye/Face Protection: Tightly fitting safety goggles with side-shields or a full face shield.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., Neoprene). It is recommended to use

gloves with a high protection class (breakthrough time > 240 minutes).[6][10] Always inspect

gloves before use.[5]

Body Protection: A flame-retardant lab coat and, for larger quantities or risk of splashing,

impervious clothing.[5][7]

Respiratory Protection: Work should be conducted in a chemical fume hood.[2] If there is a

risk of overexposure, a full-face respirator with an appropriate filter (e.g., Type A-P) must be

worn.[5][6]

Q5: What materials are incompatible with 2-Fluoroethanol?

A5: Avoid contact with strong oxidizing agents, strong reducing agents, strong acids, acid

anhydrides, and acid chlorides.[2] Contamination with oxidizing agents can result in ignition or

explosion.[6]

Troubleshooting Guide
Problem 1: My reaction yield is low or the reaction failed entirely.

Possible Cause: Water Contamination. The hygroscopic nature of 2-Fluoroethanol is a

primary suspect. Absorbed water can quench moisture-sensitive reagents (e.g.,

organometallics, hydrides) or catalyze unwanted side reactions.

Solution:
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Ensure the 2-Fluoroethanol was handled under a dry, inert atmosphere.

Use freshly dried solvents and reagents for the reaction.

Consider verifying the water content of the 2-Fluoroethanol using Karl Fischer titration

before use (see Experimental Protocols).

Always use oven-dried or flame-dried glassware.

Problem 2: I observe inconsistent results when repeating an experiment.

Possible Cause: Variable Water Content. The amount of absorbed moisture in 2-
Fluoroethanol can change depending on ambient humidity and handling procedures,

leading to poor reproducibility.[4]

Solution: Standardize the handling protocol. Use a glovebox or Schlenk line for all transfers.

For critical applications, aliquot the 2-Fluoroethanol into smaller, single-use vials under an

inert atmosphere to prevent repeated exposure of the main stock bottle to air.[4]

Problem 3: The physical properties (e.g., viscosity, density) of my 2-Fluoroethanol seem to

have changed.

Possible Cause: Significant Moisture Absorption. High levels of absorbed water can alter the

physical properties of the solvent, potentially affecting reaction kinetics or the accuracy of

measurements based on volume.[3]

Solution: Discard the suspected bottle and obtain a fresh, unopened container. Implement

stricter storage and handling procedures, such as using desiccants in the storage area and

minimizing the time the container is open.[8][9]

Data Presentation
Physical and Chemical Properties of 2-Fluoroethanol
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Property Value Source

Chemical Formula C₂H₅FO [1]

Molar Mass 64.06 g/mol [11]

Density 1.091 - 1.104 g/cm³ [1][6]

Boiling Point 103.5 °C (218.3 °F) [1]

Melting Point -26.3 °C (-15.3 °F) [1]

Flash Point 34 °C (93.2 °F) [1]

Vapor Pressure 15.976 mmHg @ 20 °C [6]

Solubility in Water Miscible [1]

Safety Information for 2-Fluoroethanol
Hazard Statement GHS Code Source

Flammable liquid and vapor H226 [2][5]

Fatal if swallowed H300 [5]

Fatal in contact with skin H310 [5]

Fatal if inhaled H330 [5]

Experimental Protocols
Protocol 1: Determination of Water Content by Karl
Fischer Titration
This protocol outlines the volumetric titration method for quantifying water content in a 2-
Fluoroethanol sample. Karl Fischer titration is a highly specific and accurate method for water

determination.[12][13]

Apparatus:

Automatic Karl Fischer titrator (volumetric)
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Titration vessel

Stirrer

Gas-tight syringe (e.g., 1 mL or 5 mL)

Analytical balance

Reagents:

Karl Fischer titrant (one-component, e.g., 5 mg/mL)

Anhydrous methanol or a suitable Karl Fischer solvent

Certified water standard

Procedure:

System Preparation: Fill the titration vessel with fresh, dry Karl Fischer solvent. The

instrument will perform a pre-titration to neutralize any ambient moisture in the vessel and

solvent. Wait until the titrator indicates a low, stable drift rate (e.g., < 20 µL/min).[13]

Titrant Standardization:

Accurately weigh a gas-tight syringe.

Draw a precise amount of the certified water standard into the syringe.

Reweigh the syringe to determine the exact mass of the standard added.

Inject the standard into the titration vessel and start the titration.

The instrument will automatically determine the titrant concentration (titer). Repeat this

process at least twice more to ensure the value is accurate and reproducible.

Sample Analysis:

Accurately weigh a clean, dry, gas-tight syringe.
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Working quickly to minimize exposure to air, draw approximately 1 mL of the 2-
Fluoroethanol sample into the syringe.

Reweigh the syringe to determine the exact mass of the sample.

Inject the sample into the conditioned titration vessel and immediately start the titration.

The titrator will dispense the titrant until all the water in the sample has reacted.

Calculation: The instrument's software will calculate the water content automatically based

on the volume of titrant used, the titrant concentration, and the mass of the sample. The

result is typically expressed as a percentage (%) or parts per million (ppm).

Post-Analysis: Perform the analysis in triplicate for statistical validity. After completion,

properly dispose of the Karl Fischer waste as hazardous organic waste.[12]

Protocol 2: Safe Handling and Dispensing Under Inert
Atmosphere
This protocol describes a standard procedure for transferring 2-Fluoroethanol from its storage

container to a reaction vessel while minimizing exposure to atmospheric moisture.

Apparatus:

Schlenk line or glovebox

Oven-dried or flame-dried glassware (e.g., reaction flask with septum)

Dry, gas-tight syringe with a needle

Source of dry inert gas (Argon or Nitrogen)

Procedure:

Prepare Glassware: Ensure all glassware is scrupulously dried in an oven (>120 °C) for

several hours or by flame-drying under vacuum and allowed to cool to room temperature

under a stream of inert gas.
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Inert Atmosphere: If using a Schlenk line, connect the reaction flask and cycle between

vacuum and inert gas at least three times to remove air and moisture. If using a glovebox,

ensure the atmosphere is dry (low ppm H₂O).

Equilibrate Temperature: Allow the bottle of 2-Fluoroethanol to warm to ambient

temperature before opening to prevent condensation of moisture on the cold surface.[8]

Transfer:

Carefully remove the cap of the 2-Fluoroethanol bottle. If it has a septum-sealed cap,

pierce the septum with a needle connected to the inert gas supply to maintain positive

pressure.

Use a dry, gas-tight syringe to draw the required volume of 2-Fluoroethanol. It is good

practice to flush the syringe with inert gas before drawing the liquid.

Quickly transfer the liquid to the reaction flask by injecting it through the rubber septum.

Storage Resealing: Immediately after drawing the required amount, securely reseal the 2-
Fluoroethanol bottle. Purge the headspace with inert gas before tightening the cap. For

long-term storage, wrap the cap and neck of the bottle with Parafilm for an additional seal.[9]

Mandatory Visualizations
Logical Relationships and Workflows
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Caption: Consequences of Improper Handling of 2-Fluoroethanol.
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Caption: Experimental Workflow for Handling Hygroscopic 2-Fluoroethanol.
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Caption: Troubleshooting Workflow for Reactions Involving 2-Fluoroethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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